Cas no 2171890-21-2 (1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2171890-21-2
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 6452496
• PubChem ID: 165764039
• Update Time: 2025-10-21

1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592835
• 2171890-21-2

• Inchi： 1S/C11H19N3O3/c1-7(2)10-9(11(15)16)12-13-14(10)5-8(3)6-17-4/h7-8H,5-6H2,1-4H3,(H,15,16)
• InChI Key： XPHGEAWLIYMDMB-UHFFFAOYSA-N
• SMILES： O(C)CC(C)CN1C(=C(C(=O)O)N=N1)C(C)C

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is a compound with the CAS registry number 2171890-21-2. This compound belongs to the class of triazole carboxylic acids, which have gained significant attention in recent years due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a 1,2,3-triazole ring, a carboxylic acid group, and two distinct substituents: a 3-methoxy-2-methylpropyl group and a propan-2-yl group. These substituents contribute to the compound's unique chemical properties and functional versatility.

The triazole ring in this compound is a heterocyclic aromatic structure that plays a crucial role in its chemical reactivity and stability. Triazoles are known for their ability to form stable complexes with metal ions, making them valuable in coordination chemistry and catalysis. The carboxylic acid group attached to the triazole ring further enhances the compound's functionality by providing an acidic site for potential protonation or deprotonation reactions. This feature is particularly useful in drug design, where carboxylic acids can serve as hydrogen bond donors or acceptors, influencing bioavailability and pharmacokinetics.

The 3-methoxy-2-methylpropyl group is an alkyl chain substituted with a methoxy group at the third position. This substituent introduces both steric bulk and electronic effects into the molecule. The methoxy group acts as an electron-donating moiety, which can influence the compound's reactivity in various chemical transformations. Similarly, the propan-2-yl group (also known as an isopropyl group) adds additional steric hindrance to the molecule, potentially affecting its solubility and interactions with other molecules.

Recent studies have highlighted the potential of this compound in the field of drug delivery systems. Its triazole ring has been shown to enhance the bioavailability of certain drugs by acting as a carrier or stabilizing agent. Additionally, the presence of the carboxylic acid group allows for easy modification of the molecule through esterification or amidation reactions, enabling further functionalization for specific therapeutic applications.

In terms of synthesis, this compound can be prepared via a variety of methods, including click chemistry reactions such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). The use of click chemistry ensures high yields and selectivity, making it an attractive route for large-scale production. Furthermore, the substitution patterns on the triazole ring can be readily modified by altering the starting materials or reaction conditions, providing researchers with a versatile platform for exploring new chemical entities.

Another area where this compound has shown promise is in agricultural chemistry, particularly in the development of fungicides and insecticides. The triazole moiety has been demonstrated to exhibit potent antifungal activity against various plant pathogens, making it a valuable component in crop protection products. Moreover, its structural flexibility allows for optimization of its efficacy and selectivity against different pest species.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on evaluating its persistence in soil and water systems under different environmental conditions. Preliminary findings suggest that under aerobic conditions, the compound undergoes microbial degradation through hydrolytic cleavage of its functional groups. This information is essential for ensuring sustainable use and minimizing adverse effects on ecosystems.

In conclusion, 1-(3-methoxy-2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No: 2171890-21-2) represents a versatile chemical entity with broad applications across multiple disciplines. Its unique structure combines functional groups that confer both chemical stability and reactivity, making it a valuable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.